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Compound of Interest

Compound Name: Lithium bromide

Cat. No.: B125157

An In-depth Technical Guide to the Thermochemical Properties of Aqueous Lithium bromide
Solutions

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the core thermochemical properties of
aqueous lithium bromide (LiBr) solutions, a subject of significant interest in various scientific
and industrial applications, including absorption refrigeration systems and as a dessicant. The
following sections detail key quantitative data, the experimental protocols used to determine
these properties, and a workflow for their characterization.

Core Thermochemical Properties

The performance and design of systems utilizing aqueous LiBr solutions are critically
dependent on properties such as density, specific heat, enthalpy, and viscosity. These
properties are highly dependent on the solution's concentration and temperature.

Density

Density is a fundamental property required for converting between mass and volume, and for
calculating other properties like molarity and viscosity.

Data Presentation: Density
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The following table summarizes the density of aqueous LiBr solutions at various concentrations
(molality) and temperatures.

Temperat 0.5 1.0 2.0 3.0 4.0 5.0
ure (°C) mollkg mollkg mol/kg mol/kg mollkg mollkg

10.0 1.0337 1.0712 1.1178 1.1643 1.2109 1.2574

25.0 1.0309 1.0678 1.1141 1.1604 1.2067 1.2529

50.0 1.0227 1.0591 1.1049 1.1507 1.1965 1.2423

75.0 1.0094 1.0454 1.0909 1.1364 1.1819 1.2274

100.0 0.9915 1.0272 1.0724 1.1176 1.1628 1.2080

Data
derived
from
publicly
available
tables
consistent
with
IAPWS-95
equations
of state.[1]

Specific Heat Capacity

Specific heat capacity is crucial for thermal calculations, defining the amount of heat required to
change the temperature of the solution.

Data Presentation: Specific Heat Capacity

This table presents specific heat capacity values for aqueous LiBr solutions.
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Temperat
ure (°C)

10% LiBr 20% LiBr 30% LiBr 40% LiBr 50% LiBr  60% LiBr

20 3.73 3.28 2.87 2.51 2.18 1.88

40 3.75 3.31 2.90 2.54 221 1.91

60 3.78 3.34 2.94 2.58 2.25 1.95

80 3.81 3.38 2.98 2.62 2.29 1.99

100 3.85 3.42 3.02 2.66 2.33 2.03

Values in
J/g-K,
interpolate
d from
various
sources
and
correlation
s.[2][3]

Enthalpy

Enthalpy data is essential for analyzing energy balances in processes involving LiBr solutions,
such as in absorption heat pumps.

Data Presentation: Specific Enthalpy

The specific enthalpy of aqueous LiBr solutions is provided below. The reference state is liquid
water at 0°C.
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Temperat
ure (°C)

10% LiBr  20% LiBr

30% LiBr

40% LiBr

50% LiBr  60% LiBr

20 68.2 51.5

30.1

4.1

-26.9 -62.4

40 143.4 117.9

87.9

54.3

16.2 -26.8

60 219.2 185.0

146.5

105.3

59.9 9.7

80 2957 252.8

206.0

157.2

104.5 47.2

100 372.9 321.4

266.3

209.9

149.9 85.5

Values in
kJ/kg,
calculated
from
correlation
s and
publicly
available
data.[2][4]
[5]

Viscosity

Viscosity measures the fluid's resistance to flow and is a critical parameter for designing

pumping and heat exchange systems. The viscosity of LiBr solutions increases significantly

with concentration and decreases with temperature.[6][7]

Data Presentation: Dynamic Viscosity
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Temperat
ure (°C)

10% LiBr 20% LiBr 30% LiBr 40% LiBr 50% LiBr  60% LiBr

20 121 1.50 1.95 2.73 4.41 9.15

40 0.81 0.98 1.24 1.69 2.62 5.02

60 0.58 0.69 0.85 111 1.65 2.95

80 0.44 0.51 0.62 0.79 112 1.89

100 0.35 0.40 0.48 0.60 0.82 131

Values in
mPa-s
(cP),
compiled
from
multiple
experiment
al data

sources.[8]

Experimental Protocols

Accurate determination of the thermochemical properties outlined above requires precise
experimental methodologies.

Density Measurement: Vibrating Tube Densitometry

This method is widely used for its high accuracy.

e Principle: A U-shaped tube is electromagnetically excited to oscillate at its natural frequency.
[9] This frequency changes based on the total mass of the tube and its contents. Since the
tube's volume is constant, the density of the fluid inside can be precisely determined from the
oscillation frequency.[10]

o Methodology:
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o Calibration: The instrument is calibrated using two fluids of known density, typically dry air
and pure water. This establishes the relationship between the oscillation period and
density.[11]

o Sample Introduction: The aqueous LiBr solution is injected into the clean, dry U-tube,
ensuring no air bubbles are present.

o Temperature Equilibration: The tube is housed in a thermostatically controlled block (e.g.,
Peltier element) to maintain a precise and uniform temperature.

o Measurement: The instrument measures the period of oscillation of the tube filled with the
sample.

o Calculation: The density is calculated automatically by the instrument's software based on
the measured period and prior calibration constants.[12]

Viscosity Measurement: Capillary Viscometry

The Ostwald viscometer is a common and straightforward device for measuring viscosity.

e Principle: The method is based on Poiseuille's law for laminar flow. The time it takes for a
fixed volume of liquid to flow through a narrow capillary under gravity is measured. This time
is proportional to the dynamic viscosity and inversely proportional to the density of the liquid.
[13]

o Methodology:
o Preparation: The viscometer must be thoroughly cleaned and dried.

o Sample Loading: A precise volume of the LiBr solution is introduced into the larger bulb of
the viscometer.[14]

o Temperature Control: The viscometer is placed vertically in a constant-temperature water
bath, allowing at least 30 minutes for thermal equilibrium.[15]

o Measurement: The liquid is drawn up through the capillary into the second bulb, above the
upper timing mark.[16] The time taken for the liquid meniscus to fall between the upper
and lower timing marks is measured with a stopwatch.[15]
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o Calculation: The kinematic viscosity (v) is calculated by comparing the efflux time of the
sample (t1) and its density (p1) with that of a reference liquid of known viscosity (nz) and
density (pz2), often water. The dynamic viscosity (n1) is then found by: n1 = (t * p1) / (t2 *

p2) * Na.[14]

Specific Heat and Enthalpy Measurement: Calorimetry

Calorimetry directly measures the heat transferred during a physical or chemical process.[17]

o Principle: The heat of solution (enthalpy) or the specific heat capacity is determined by
measuring the temperature change in a thermally insulated system (the calorimeter) when a
process occurs.[18][19] For specific heat, a known amount of electrical energy is added, and
the resulting temperature rise is measured.[20] For enthalpy of solution, a known mass of
salt is dissolved in a known mass of solvent.[21]

o Methodology (Specific Heat):

o Setup: A known mass of the LiBr solution is placed in an insulated calorimeter equipped
with a precision thermometer, a stirrer, and an electric heater.[22][23]

o Initial Temperature: The solution is stirred to ensure thermal equilibrium, and the initial
temperature is recorded.

o Heating: The heater is switched on for a measured duration (t), while the voltage (V) and
current (1) are recorded. The solution is continuously stirred.[22]

o Final Temperature: After heating, the stirring continues until a stable final temperature is
reached and recorded.

o Calculation: The energy supplied is E =V * | * t. The specific heat (c) is calculated using
the formula c = E/ (m * AT), where m is the mass of the solution and AT is the change in
temperature.[20][24] Heat loss to the surroundings should be minimized or corrected for.
[24]

Visualized Workflow and Relationships
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The characterization of aqueous LiBr solutions follows a logical progression of experiments.
The following diagram illustrates a typical workflow for determining the key thermochemical
properties discussed.

Sample Preparation

Prepare Aqueous LiBr
Solutions of Known
Concentrations

Measure Density Measure Viscosity
(Vibrating Tube Densitometer) (Capillary Viscometer)

Measure Specific Heat (c)

(Calorimetry)
at various T

at various T at various T

Compile Property Tables l Calculate Enthalpy (h)
(p, n, cvs. T, Conc.) from Specific Heat Data

Develop Property
Correlations and Models

Click to download full resolution via product page

Caption: Experimental workflow for characterizing thermochemical properties of LiBr solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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